Cas no 823809-86-5 (Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester)

Benzenepropanoic acid, 2-bromo-β-oxo-, 1,1-dimethylethyl ester is a brominated β-keto ester derivative with applications in organic synthesis and pharmaceutical intermediates. The tert-butyl ester group enhances stability, facilitating handling and storage, while the β-keto functionality provides reactivity for condensation and cyclization reactions. The bromine substituent at the 2-position offers a versatile site for further functionalization via nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in the synthesis of complex heterocycles and fine chemicals, where controlled reactivity and selectivity are required. Its structural features make it a valuable building block in medicinal chemistry and materials science research.
Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester structure
823809-86-5 structure
Product Name:Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester
CAS No:823809-86-5
MF:C13H15BrO3
MW:299.160403490067
CID:692621
PubChem ID:92133684
Update Time:2025-06-28

Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester
    • tert-Butyl3-(2-bromophenyl)-3-oxopropanoate
    • 823809-86-5
    • tert-Butyl 3-(2-bromophenyl)-3-oxopropanoate
    • Inchi: 1S/C13H15BrO3/c1-13(2,3)17-12(16)8-11(15)9-6-4-5-7-10(9)14/h4-7H,8H2,1-3H3
    • InChI Key: JLGLQCDSGNPDRY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(CC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 298.02046g/mol
  • Monoisotopic Mass: 298.02046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.4Ų

Benzenepropanoic acid, 2-bromo-b-oxo-, 1,1-dimethylethyl ester Pricemore >>

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